Cas no 2097930-01-1 (2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide)
![2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide structure](https://www.kuujia.com/scimg/cas/2097930-01-1x500.png)
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
- 2-oxo-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]imidazolidine-1-carboxamide
-
- Inchi: 1S/C13H18N6O2/c20-12-16-6-8-19(12)13(21)17-9-10-3-1-7-18(10)11-14-4-2-5-15-11/h2,4-5,10H,1,3,6-9H2,(H,16,20)(H,17,21)
- InChI Key: QATNQNCIBJVIHC-UHFFFAOYSA-N
- SMILES: O=C(N1C(NCC1)=O)NCC1CCCN1C1N=CC=CN=1
Computed Properties
- Exact Mass: 290.14912384 g/mol
- Monoisotopic Mass: 290.14912384 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 90.5
- Molecular Weight: 290.32
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6573-1307-5μmol |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-50mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-30mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-40mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-4mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-10mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-2μmol |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-5mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-15mg |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6573-1307-10μmol |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide |
2097930-01-1 | 10μmol |
$69.0 | 2023-09-08 |
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Related Literature
-
Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
Additional information on 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
Comprehensive Overview of 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2097930-01-1)
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2097930-01-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of imidazolidine derivatives, which are known for their diverse biological activities. The presence of both pyrimidine and pyrrolidine moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the scientific community has shown growing interest in imidazolidine-based compounds due to their role in addressing unmet medical needs. Researchers are particularly focused on their potential applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The compound 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide is being studied for its ability to interact with specific biological pathways, making it a subject of intense investigation in preclinical studies. Its carboxamide group further enhances its binding affinity to target proteins, a feature highly valued in medicinal chemistry.
The synthesis of 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for its use in research and development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency. The compound's stability under various conditions is also a key consideration for its potential formulation into drug products.
One of the most frequently searched questions related to this compound is its mechanism of action and biological targets. Preliminary studies suggest that 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide may act as a modulator of certain kinase enzymes, which play a crucial role in cell signaling and disease progression. This aligns with the current trend in drug discovery, where kinase inhibitors are a major focus due to their therapeutic potential in oncology and autoimmune diseases. Additionally, its pyrimidine component is often associated with antiviral and anticancer properties, further broadening its scope of application.
Another area of interest is the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Researchers are keen to understand how structural modifications could enhance its bioavailability and reduce potential side effects. These aspects are critical for advancing the compound from the lab to clinical trials. The rise of computational chemistry and AI-driven drug design has also facilitated the exploration of its derivatives, enabling faster and more efficient optimization of its pharmacological properties.
From a commercial perspective, 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide is primarily available for research purposes, supplied by specialized chemical vendors. Its CAS number, 2097930-01-1, serves as a unique identifier for procurement and regulatory compliance. The compound is typically offered in small quantities for laboratory use, with stringent quality control measures to ensure reproducibility in experimental results. As the demand for novel therapeutic agents grows, this compound is expected to remain a valuable tool for scientists exploring new treatment paradigms.
In conclusion, 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide represents a fascinating example of modern medicinal chemistry. Its intricate structure and potential biological activities make it a compelling subject for ongoing research. Whether investigating its mechanistic pathways, optimizing its synthetic routes, or evaluating its therapeutic potential, this compound continues to inspire innovation in the field. As scientific advancements unfold, it may well emerge as a key player in the development of next-generation pharmaceuticals.
2097930-01-1 (2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide) Related Products
- 2411240-61-2(N-(1-cyano-2-phenylethyl)prop-2-enamide)
- 396724-96-2(methyl 5-phenyl-3-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamidothiophene-2-carboxylate)
- 1936265-75-6(5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)
- 851802-43-2(1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
- 1692492-85-5(2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)
- 923196-02-5(3-fluoro-N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)
- 1361584-63-5(4'-Methyl-2'-nitro-2,4,6-trichlorobiphenyl)
- 1807124-45-3(Methyl 5-cyano-2-ethyl-4-mercaptophenylacetate)
- 2228909-42-8(2-methoxy-4-(propan-2-yloxy)butanoic acid)



